Cas no 904813-44-1 (2-PHENYL-QUINOXALINE-5-CARBOXYLIC ACID)

• Product Name: 2-PHENYL-QUINOXALINE-5-CARBOXYLIC ACID
• CAS No: 904813-44-1
• MF: C₁₅H₁₀N₂O₂
• MW: 250.252103328705
• MDL: MFCD06245385
• CID: 994837
• PubChem ID: 2771686
• Update Time: 2025-06-15

2-PHENYL-QUINOXALINE-5-CARBOXYLIC ACID Chemical and Physical Properties

Names and Identifiers

• 2-PHENYL-QUINOXALINE-5-CARBOXYLIC ACID
• 2-Phenylquinoxaline-5-carboxylic acid
• GL-0109
• AKOS005254230
• DTXSID70378021
• 904813-44-1
• 2-phenylquinoxaline-5-carboxylicAcid
• 2-PHENYL-QUINOXALINE-5-CARBOXYLICACID
• MFCD06245385

• MDL： MFCD06245385
• Inchi： 1S/C15H10N2O2/c18-15(19)11-7-4-8-12-14(11)16-9-13(17-12)10-5-2-1-3-6-10/h1-9H,(H,18,19)
• InChI Key： SOSPLSWNVQCOCL-UHFFFAOYSA-N
• SMILES： OC(C1=CC=CC2C1=NC=C(C1C=CC=CC=1)N=2)=O

Computed Properties

• Exact Mass: 250.07400
• Monoisotopic Mass: 250.074227566g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 328
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 63.1Ų

Experimental Properties

• Density: 1.332
• Boiling Point: 486°C at 760 mmHg
• Flash Point: 247.7°C
• Refractive Index: 1.69
• PSA: 63.08000
• LogP: 2.99500

2-PHENYL-QUINOXALINE-5-CARBOXYLIC ACID Security Information

• Hazardous Material Identification：

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Quinoxalines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Benzodiazines Quinoxalines

Additional information on 2-PHENYL-QUINOXALINE-5-CARBOXYLIC ACID

Comprehensive Overview of 2-PHENYL-QUINOXALINE-5-CARBOXYLIC ACID (CAS No. 904813-44-1): Properties, Applications, and Industry Insights

2-PHENYL-QUINOXALINE-5-CARBOXYLIC ACID (CAS No. 904813-44-1) is a high-value heterocyclic compound that has garnered significant attention in pharmaceutical and material science research. This quinoxaline derivative features a phenyl group at the 2-position and a carboxylic acid moiety at the 5-position, making it a versatile building block for drug discovery and advanced material synthesis. Recent studies highlight its potential as a pharmacophore in kinase inhibitors and fluorescence probes, aligning with the growing demand for targeted therapies and diagnostic agents.

The molecular structure of 2-PHENYL-QUINOXALINE-5-CARBOXYLIC ACID (CAS 904813-44-1) enables unique electronic properties, which researchers are exploring for organic electronics applications. With the global OLED materials market projected to reach $48 billion by 2027, this compound's conjugated system shows promise for light-emitting diodes (LEDs) and photovoltaic devices. Its solubility profile in polar aprotic solvents like DMSO (≥50 mg/mL) further enhances its utility in solution-processed thin-film technologies.

In medicinal chemistry, 2-PHENYL-QUINOXALINE-5-CARBOXYLIC ACID serves as a key intermediate for small molecule drugs targeting inflammatory pathways. A 2023 Journal of Medicinal Chemistry study identified its derivatives as potent JAK-STAT inhibitors, relevant to autoimmune disease treatments. The compound's metal-chelating capability via its carboxyl group also makes it valuable for developing anticancer agents, particularly in metalloenzyme modulation strategies.

Analytical characterization of CAS 904813-44-1 reveals a melting point range of 215-218°C and characteristic UV-Vis absorption peaks at 254 nm and 320 nm. These properties are critical for quality control in contract manufacturing organizations (CMOs), where HPLC purity standards typically exceed 98%. The compound's stability under inert atmospheres meets ICH guidelines for pharmaceutical intermediates, addressing industry concerns about degradation products in API synthesis.

Recent patent analyses show a 40% increase in filings involving quinoxaline-carboxylic acid derivatives since 2020, particularly in bioconjugation technologies. The click chemistry compatibility of this compound enables its use in PROTACs (Proteolysis Targeting Chimeras), a breakthrough modality in targeted protein degradation. This positions CAS 904813-44-1 at the forefront of next-generation therapeutics development.

From a synthetic perspective, 2-PHENYL-QUINOXALINE-5-CARBOXYLIC ACID is typically prepared via Pd-catalyzed cross-coupling between halogenated quinoxalines and phenylboronic acids, followed by carboxylation reactions. Process chemists are optimizing microwave-assisted synthesis protocols to improve yields beyond the conventional 65-70% range, responding to the pharmaceutical industry's push for green chemistry solutions.

The compound's structure-activity relationship (SAR) studies demonstrate that electron-withdrawing substituents on the phenyl ring enhance bioavailability by reducing first-pass metabolism. These findings are particularly relevant for CNS drug development, where blood-brain barrier penetration remains a critical challenge. Computational models suggest the logP value of 2.8 makes it suitable for lipophilic drug design.

In material science applications, thin films containing 904813-44-1 exhibit charge mobility values of 0.15 cm²/V·s, comparable to benchmark organic semiconductors. Researchers are investigating its supramolecular assembly properties for flexible electronics, capitalizing on the growing wearable technology market. The compound's thermal stability (decomposition >300°C) also makes it attractive for high-performance polymers.

Quality specifications for commercial 2-PHENYL-QUINOXALINE-5-CARBOXYLIC ACID typically include <1% residual solvents (per USP 467 limits) and heavy metal content below 10 ppm. These stringent standards reflect its use in GMP-compliant pharmaceutical production. Leading suppliers now provide polymorph screening data to address regulatory requirements for solid-state characterization in drug submissions.

Emerging applications include its use as a fluorescent tag in bioimaging probes, where its excitation/emission profile (λex 365 nm/λem 450 nm) enables specific cellular tracking. This aligns with the booming theranostics market, projected to grow at 12.4% CAGR through 2030. The compound's pH-sensitive fluorescence further expands its utility in microenvironment sensing applications.